1-methyl-N-1-oxaspiro[4.5]dec-3-yl-1H-indole-6-carboxamide

• IUPAC Name: 1-methyl-N-(1-oxaspiro[4.5]decan-3-yl)indole-6-carboxamide
• InChI: InChI=1S/C19H24N2O2/c1-21-10-7-14-5-6-15(11-17(14)21)18(22)20-16-12-19(23-13-16)8-3-2-4-9-19/h5-7,10-11,16H,2-4,8-9,12-13H2,1H3,(H,20,22)
• InChI Key: SWYSOQYZECARKV-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC2=C1C=C(C=C2)C(=O)NC3CC4(CCCCC4)OC3
• Molecular Formula: C19H24N2O2
• Molecular Weight: 312.4 g/mol

Description

Synthesis Analysis

The synthesis of spirocyclic compounds, including those related to "1-methyl-N-1-oxaspiro[4.5]dec-3-yl-1H-indole-6-carboxamide," involves complex chemical processes. For instance, Güzel et al. (2006) described the synthesis and characterization of related derivatives using IR, NMR, mass spectral data, and elemental analysis. This highlights the intricate steps and methodologies required in synthesizing such complex molecules (Güzel, Terzioğlu, Çapan, & Salman, 2006).

Molecular Structure Analysis

Structural studies, such as those by Grassi et al. (2002), provide insights into the molecular arrangement and conformational characteristics of spirocyclic compounds. These studies often employ X-ray crystallography, ab initio, and DFT calculations to ascertain the precise spatial arrangement of atoms within the molecule, which is critical for understanding its chemical behavior and potential interactions (Grassi, Cordaro, Bruno, & Nicolò, 2002).

Chemical Reactions and Properties

Spirocyclic compounds like "1-methyl-N-1-oxaspiro[4.5]dec-3-yl-1H-indole-6-carboxamide" undergo various chemical reactions, including cyclocondensation and oxidative cyclization, as explored by Göktaş et al. (2012) and Martin‐Lopez & Bermejo (1998). These reactions are crucial for modifying the compound's structure to enhance its biological activity or to create derivatives with different properties (Göktaş et al., 2012); (Martin‐Lopez & Bermejo, 1998).

Physical Properties Analysis

The physical properties of spirocyclic compounds are influenced by their molecular structure. Studies such as those by Satyamurthy et al. (1984) investigate these properties, which include solubility, melting points, and stability. These characteristics are essential for determining the compound's suitability for various scientific applications (Satyamurthy, Berlin, Powell, & Helm, 1984).

Chemical Properties Analysis

The chemical properties, such as reactivity with other compounds, pH stability, and behavior under different conditions, are crucial for understanding how these compounds interact in biological systems or during chemical syntheses. Research by Qian et al. (2015) on oxidative ipso-cyclization showcases the type of chemical reactions these compounds can undergo and their potential reactivity profiles (Qian, Liu, Song, Xiang, & Li, 2015).